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Compound of Interest

Compound Name: 1-Bromoethanol

Cat. No.: B8688067

Disclaimer: Specific safety and toxicological data for 1-bromoethanol (CAS No. 162854-32-2)
is not readily available in published literature or safety data sheets. The following information is
primarily based on data for its structural isomer, 2-bromoethanol (CAS No. 540-51-2), and
should be used as a precautionary guide. The properties and hazards of the two isomers may
differ significantly. All handling of 1-bromoethanol should be conducted with extreme caution
in a controlled laboratory setting by trained professionals.

Introduction

1-Bromoethanol is a brominated organic compound with potential applications in chemical
synthesis and pharmaceutical research.[1] Due to the presence of the bromo and hydroxyl
functional groups, it is anticipated to be a reactive and potentially hazardous substance. This
guide provides a comprehensive overview of the presumed hazards, safety precautions, and
handling procedures for 1-bromoethanol, drawing upon data from its isomer, 2-bromoethanol,
and general principles for managing reactive chemicals.

Hazard Identification and Classification

While specific GHS classifications for 1-bromoethanol are unavailable, based on the data for
2-bromoethanol, it should be treated as a hazardous substance with the following potential
classifications:

» Acute Toxicity: Potentially fatal if swallowed, in contact with skin, or if inhaled.[2]
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» Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[2][3]

e Serious Eye Damage/Irritation: Causes serious eye damage.[3]

o Flammability: May be a flammable liquid and vapor.[4]

Physical and Chemical Properties

Experimental physical and chemical data for 1-bromoethanol are not available. The following

table summarizes the properties of 2-bromoethanol and the computed properties for 1-

bromoethanol for comparison.

Property

2-Bromoethanol
(Experimental Data)

1-Bromoethanol
(Computed Data)

Molecular Formula

C2HsBrO

C2HsBrOJ[5]

Molecular Weight 124.96 g/mol [3] 124.96 g/mol [5]
Colorless to dark brown liquid ]

Appearance ] ] No data available
with a sweet, burning taste[6]

Boiling Point 149-150 °C (decomposes)[3] No data available

Melting Point -80 °C[3] No data available

Flash Point > 110 °C (> 230 °F)[3] No data available

Density 1.763 g/mL][3] No data available

Solubility in Water

Soluble[3]

No data available

Vapor Pressure

3.2 hPa at 20 °C[3]

No data available

Vapor Density

4.31 (Air = 1)[3]

No data available

Toxicological Information

Detailed toxicological studies on 1-bromoethanol have not been reported. The information for

2-bromoethanol indicates high acute toxicity.
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Hazard Parameter

2-Bromoethanol Data

Acute Toxicity

Oral (Category 3), Inhalation (Category 3),
Dermal (Category 3): Toxic if swallowed, in

contact with skin, or if inhaled.[3]

Skin Corrosion

Category 1B: Causes severe skin burns.[7]

Eye Damage

Category 1: Causes serious eye damage.[7]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human
carcinogen by IARC or ACGIH.[3] However,
some studies on mice have indicated

tumorigenic potential for 2-bromoethanol.[3]

Mutagenicity

Genotoxicity has been observed in vitro (Ames
test).[3]

Routes of Exposure

Inhalation, ingestion, skin, and eye contact.[3]

Signs and Symptoms

Irritation of eyes and mucous membranes,
headache, respiratory distress, loss of
consciousness, nausea, vomiting, and severe

dermatitis.[4] Vapors can cause irritation.[4]

Experimental Protocols: Safe Handling and

Emergency Procedures

Given the presumed high reactivity and toxicity of 1-bromoethanol, all work must be

conducted in a controlled environment with strict adherence to safety protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1-bromoethanol.
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PPE Category Specification

Chemical splash goggles and a full-face shield
Eye and Face Protection are required to protect against splashes and

vapors.[8]

A flame-resistant lab coat worn over full-length
Skin Protection clothing is necessary.[9] Chemically resistant

gloves (e.g., nitrile, neoprene) must be worn.[9]

All work must be performed in a certified
chemical fume hood.[10] If there is a risk of

Respiratory Protection exposure exceeding permissible limits, a full-
face respirator with an appropriate cartridge
should be used.[3]

Handling and Storage Protocol

Handling:

¢ Always work within a chemical fume hood with the sash at the lowest possible position.[10]
o Ensure all glassware is dry and free of contaminants.[11]

e Use only the minimum amount of material required for the experiment.[8]

» Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and
moisture.[3]

» Ground and bond containers when transferring the substance to prevent static discharge.[8]
Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[12]
» Keep the container tightly closed and clearly labeled.[11]

» Store away from incompatible chemicals.[13]
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o Containers should be dated upon receipt and opening, and periodically inspected for
integrity.[13]

Spill and Emergency Procedures

Minor Spill (within a fume hood):

Alert personnel in the immediate area.[12]
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

o For spills of brominated compounds, neutralization with a 5-10% sodium thiosulfate solution
can be considered before absorption.[12][14]

o Collect the absorbed material into a sealed, labeled hazardous waste container.[12]
o Decontaminate the area with a suitable cleaning agent.[15]

Major Spill (outside a fume hood or large volume):

Evacuate the laboratory immediately and alert others.[14]

Close the laboratory doors.[14]

Call emergency services and provide details of the spill.[14]

Do not attempt to clean up a large spill without specialized training and equipment.[16]
First Aid:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[15]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
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¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]
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Caption: Workflow for the safe handling of 1-bromoethanol.
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Caption: Logical relationships of hazards and exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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